Cas no 53787-05-6 ((2-chloroethyl)sulfanylcyclohexane)

• Product Name: (2-chloroethyl)sulfanylcyclohexane
• CAS No: 53787-05-6
• MF: C₈H₁₅ClS
• MW: 178.722700357437
• CID: 820139
• PubChem ID: 22469748
• Update Time: 2026-04-29

(2-chloroethyl)sulfanylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 2-CHLOROETHYL CYCLOHEXYL SULPHIDE
• 2-Chloroethylcyclohexylsulfide
• 2-chloroethylthiocyclohexane
• 3-Chloropropyl cyclohexyl sulfide
• (2-chloroethyl)sulfanylcyclohexane

Computed Properties

• Exact Mass: 178.05800

Experimental Properties

• PSA: 25.30000
• LogP: 3.29110

Additional information on (2-chloroethyl)sulfanylcyclohexane

In-Depth Analysis of (2-Chloroethyl)sulfanylcyclohexane (CAS No. 53787-05-6): Properties, Applications, and Industry Trends

(2-Chloroethyl)sulfanylcyclohexane (CAS No. 53787-05-6) is a specialized organosulfur compound with a unique molecular structure combining a cyclohexane ring and a 2-chloroethyl sulfanyl functional group. This chemical has garnered attention in recent years due to its versatility in synthetic chemistry and material science applications. The compound's sulfur-containing moiety and halogenated side chain make it a valuable intermediate for designing more complex molecules.

Recent searches in scientific databases and AI-powered platforms reveal growing interest in sulfur-cyclohexane derivatives, particularly for their role in green chemistry applications. Researchers are exploring how compounds like 53787-05-6 can contribute to more sustainable synthetic pathways, aligning with the global push for eco-friendly chemical processes. The compound's balanced lipophilicity and reactivity profile make it suitable for various pharmaceutical intermediates and agrochemical formulations.

The physicochemical properties of (2-chloroethyl)sulfanylcyclohexane include moderate water solubility and good stability under standard conditions. Its molecular weight of 178.72 g/mol and specific boiling point characteristics (typically 120-125°C at reduced pressure) make it manageable for laboratory and industrial scale operations. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for quality control and structural verification of this compound.

In material science, CAS 53787-05-6 has shown promise as a building block for functional polymers. The reactive chlorine atom allows for further modifications, while the sulfur atom can impart specific electronic properties to resulting materials. This dual functionality addresses current market demands for multifunctional additives in advanced material development, particularly in the electronics and coatings sectors.

Safety considerations for handling (2-chloroethyl)sulfanylcyclohexane follow standard laboratory protocols for organosulfur compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's storage requirements emphasize protection from moisture and extreme temperatures to maintain stability.

The synthesis of 53787-05-6 typically involves the reaction of cyclohexanethiol with 1,2-dichloroethane under controlled conditions. Recent process optimization efforts focus on improving atom economy and reducing byproduct formation, reflecting the chemical industry's commitment to process intensification and waste minimization. These advancements have made the compound more accessible for research and development purposes.

Market analysis indicates steady growth in demand for specialty sulfur compounds like (2-chloroethyl)sulfanylcyclohexane, driven by expanding applications in crop protection and pharmaceutical synthesis. The compound's ability to serve as a precursor for various biologically active molecules has positioned it as a valuable tool in medicinal chemistry research, particularly in developing targeted therapeutics.

Environmental fate studies of CAS 53787-05-6 suggest moderate biodegradability under aerobic conditions. Current research explores its potential as a green alternative to more persistent sulfur-containing compounds in certain applications. This environmental profile aligns with increasing regulatory focus on chemical sustainability and the development of benign by design substances.

Quality specifications for commercial (2-chloroethyl)sulfanylcyclohexane typically require ≥97% purity, with strict limits on residual solvents and byproducts. Advanced purification techniques such as molecular distillation have enabled suppliers to meet the stringent requirements of high-performance applications. These quality improvements have expanded the compound's utility in sensitive chemical processes.

Future research directions for 53787-05-6 include exploring its potential in catalysis and energy storage applications. The unique electronic properties imparted by the sulfur atom may offer advantages in electrochemical systems, while the chloroethyl group provides handles for further functionalization. Such investigations reflect the broader trend of repurposing existing chemicals for emerging technologies.

In conclusion, (2-chloroethyl)sulfanylcyclohexane (CAS No. 53787-05-6) represents an important class of organosulfur compounds with diverse applications across multiple industries. Its balanced reactivity profile, combined with ongoing research into novel applications, ensures its continued relevance in scientific and industrial contexts. As chemical innovation progresses, compounds like this will likely play increasingly important roles in developing next-generation materials and sustainable chemical solutions.